![molecular formula C7H6Br2O B1584050 1,3-Dibromo-2-methoxybenzene CAS No. 38603-09-7](/img/structure/B1584050.png)
1,3-Dibromo-2-methoxybenzene
Overview
Description
1,3-Dibromo-2-methoxybenzene is a chemical compound . It is a byproduct of the chemical synthesis of epinephrine and norepinephrine . It is an epimer of 1,3-dibromo-5-hydroxy-2-methylbenzene and can be used as a specific label for tyrosine residues .
Molecular Structure Analysis
The molecular structure of 1,3-Dibromo-2-methoxybenzene is represented by the InChI code: 1S/C7H6Br2O/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3 . The molecular weight of the compound is 265.93 .Physical And Chemical Properties Analysis
The physical form of 1,3-Dibromo-2-methoxybenzene is liquid . The storage temperature is room temperature .Scientific Research Applications
Organic Synthesis
2,6-Dibromoanisole is utilized in organic synthesis , particularly in the formation of aromatic compounds . It serves as a precursor in various substitution reactions where the bromine atoms can be replaced with other functional groups to synthesize new molecules . This compound is especially useful in the synthesis of heterocyclic compounds , which are pivotal in the development of pharmaceuticals and agrochemicals .
Medicinal Chemistry
In medicinal chemistry , 2,6-Dibromoanisole is explored for its potential as a building block for drug development. Its bromine atoms are reactive sites that can be coupled with other organic moieties to create active pharmaceutical ingredients (APIs) . The compound’s derivatives are being studied for their biological activities and could lead to the discovery of new therapeutic agents.
Material Science
In the field of material science , 2,6-Dibromoanisole is investigated for its role in the synthesis of advanced materials . Its incorporation into polymers and resins could impart flame retardant properties due to the presence of bromine, a known flame retardant element . This application is significant in developing safer and more durable materials for various industries.
Environmental Studies
2,6-Dibromoanisole is also relevant in environmental studies , particularly in the analysis of halogenated organic compounds in marine environments. It is used as a tracer for studying the transport and fate of organohalogen compounds in the atmosphere and oceans, which is crucial for understanding the impact of these compounds on ecosystems and human health .
Analytical Chemistry
In analytical chemistry , 2,6-Dibromoanisole finds use as a standard in chromatographic analyses to quantify the presence of similar organobromine compounds in various samples . Its well-defined properties make it an ideal reference material for ensuring the accuracy and precision of analytical methods.
Industrial Applications
Lastly, in industrial applications , 2,6-Dibromoanisole is a valuable intermediate in the manufacture of dyes, pigments , and other specialty chemicals . Its ability to undergo further chemical transformations makes it a versatile compound in the synthesis of a wide range of industrial products.
Safety and Hazards
1,3-Dibromo-2-methoxybenzene is considered hazardous. It is a combustible liquid and may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and keeping away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
1,3-dibromo-2-methoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Br2O/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMZVDHQOAJUZJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40191921 | |
Record name | Benzene, 1,3-dibromo-2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40191921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dibromo-2-methoxybenzene | |
CAS RN |
38603-09-7 | |
Record name | Benzene, 1,3-dibromo-2-methoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038603097 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1,3-dibromo-2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40191921 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dibromoanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the environmental significance of 2,6-Dibromoanisole?
A: 2,6-Dibromoanisole is a type of bromoanisole (BA) produced through the methylation of bromophenols, which are naturally synthesized by marine algae. [] These compounds are of interest due to their potential role in the marine bromine cycle.
Q2: How does 2,6-Dibromoanisole behave in the environment?
A: Research suggests that 2,6-Dibromoanisole, alongside other BAs like 2,4-dibromoanisole (2,4-DBA) and 2,4,6-tribromoanisole (2,4,6-TBA), are exchanged between water and air. [] In the Baltic Sea, a south-to-north decreasing concentration gradient of 2,4-DBA and 2,4,6-TBA was observed, likely due to dilution with freshwater from rivers. [] This suggests that freshwater input influences the distribution of these compounds.
Q3: What analytical challenges are associated with studying 2,6-Dibromoanisole in the environment?
A: Accurately measuring 2,6-Dibromoanisole in air samples can be challenging. Studies have shown that this compound can be underestimated due to breakthrough issues with polyurethane foam traps used for air sampling. [] This highlights the importance of careful selection and validation of sampling and analytical methods when studying 2,6-Dibromoanisole and similar compounds.
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